Ethyl 3-iso-propylbenzoylformate

• IUPAC Name: ethyl 2-oxo-2-(3-propan-2-ylphenyl)acetate
• InChI: InChI=1S/C13H16O3/c1-4-16-13(15)12(14)11-7-5-6-10(8-11)9(2)3/h5-9H,4H2,1-3H3
• InChI Key: UOCLTFGZXHMJGO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)C1=CC=CC(=C1)C(C)C
• Molecular Formula: C13H16O3
• Molecular Weight: 220.26 g/mol

Description

Ethyl 3-iso-propylbenzoylformate, also known as ethyl 3-(propan-2-yl)benzoylformate, is a chemical compound that belongs to the class of organic compounds known as benzoylformates. It is commonly used in the synthesis of various organic compounds and has been the subject of numerous scientific studies due to its potential applications in the fields of pharmaceuticals, perfumes, and flavorings.

Mechanism of Action

The mechanism of action of Ethyl 3-iso-propylbenzoylformate 3-iso-propylbenzoylformate is not well understood, but it is thought to involve the inhibition of key enzymes and proteins involved in various cellular processes. It has been shown to inhibit the growth of various bacterial and fungal strains, suggesting that it may disrupt key cellular processes involved in these organisms.
Biochemical and Physiological Effects:
Ethyl 3-iso-propylbenzoylformate has been shown to possess a range of biochemical and physiological effects, including antibacterial, antifungal, and antioxidant properties. It has also been shown to possess anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs and pharmaceuticals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Ethyl 3-iso-propylbenzoylformate 3-iso-propylbenzoylformate in lab experiments is its relatively low cost and ease of synthesis. It is also relatively stable and easy to handle, making it a popular choice for researchers. However, one of the main limitations of using this compound is its limited solubility in water, which can make it difficult to work with in certain experimental setups.

Future Directions

There are numerous potential future directions for research involving Ethyl 3-iso-propylbenzoylformate 3-iso-propylbenzoylformate. One area of interest is its potential as a drug candidate for the treatment of various bacterial and fungal infections. Another area of interest is its potential as a flavoring or fragrance agent in the food and cosmetics industries. Finally, there is also potential for further research into the mechanism of action of this compound, which could lead to the development of new drugs and pharmaceuticals.

Synthesis Methods

The synthesis of Ethyl 3-iso-propylbenzoylformate 3-iso-propylbenzoylformate involves the reaction of benzoyl chloride with Ethyl 3-iso-propylbenzoylformate 3-iso-propylacetoacetate in the presence of a base such as triEthyl 3-iso-propylbenzoylformateamine. The reaction proceeds via an acylation mechanism, which involves the transfer of an acyl group from the benzoyl chloride to the acetoacetate moiety. The resulting product is then purified using standard techniques such as distillation or chromatography.

Scientific Research Applications

Ethyl 3-iso-propylbenzoylformate has been the subject of numerous scientific studies due to its potential applications in the fields of pharmaceuticals, perfumes, and flavorings. It has been shown to possess antibacterial, antifungal, and antioxidant properties, making it a promising candidate for the development of new drugs and pharmaceuticals.